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Dimeric Structure Explanation

Many metal halides, including aluminium bromide (Al2Bre) and gold(III) bromide (AuzBre), form dimers in
their solid and liquid states. This occurs because the electron-deficient central metal atom can achieve a

stable electron configuration by forming bridging bonds with halide atoms [1].

The structure of Al2Bre involves two aluminum atoms, each bonded to two terminal bromine atoms and
connected to each other by two bromine atoms that act as bridges. This results in a structure where each
aluminum atom is at the center of a tetrahedron, and the two aluminum-bromine tetrahedra share a common
edge, giving the overall molecule D2h symmetry [1]. The diagram below illustrates this general structure for

a halide-bridged dimer.
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General structure of a M2Xe dimer (M=Au, Al; X=Br) showing edge-sharing tetrahedra

Key Properties and Quantitative Data

Based on the analogous structure of Alz2Bre, the following table summarizes the key quantitative and

qualitative properties expected for a AuzBre dimer [1].

Property Description & Quantitative Data

Empirical AuzBre

Formula

Molar Mass 788.69 g/mol (anhydrous)

Primary State Dimeric (AuzBrs) in solid state; dissociates to monomers (AuBrs) at high
temperatures

Molecular Dzh (in solid state)

Symmetry
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Property Description & Quantitative Data
Coordination Each gold atom is in a distorted square planar environment (considering its d®
Geometry electron configuration). The bromine atoms form bridges, creating a four-

coordinate system.

Bonding Two terminal Br atoms and two bridging Br atoms per Au center. Bridging bonds
are longer than terminal bonds.

Lewis Acidity Strong Lewis acid; reacts vigorously with water, alcohols, and Lewis bases.

Experimental Protocols for Synthesis and
Characterization

While specific protocols for AuzBre were not found, the following methods, adapted from Al2Bre synthesis

and general inorganic practice, are applicable.

Direct Synthesis from Elements

This method involves the direct reaction of the metal with bromine [1].

¢ Procedure: Place high-purity gold metal in a quartz or borosilicate glass tube. Heat the tube while
passing a stream of dry bromine vapor over the metal. The reaction is highly exothermic. Collect the
resulting AuzBre product, which will often be a dark solid or crystalline material.

¢ Chemical Equation: 2 Au + 3 Br2 - Au:2Brs

o Safety Notes: Must be performed in a fume hood. Bromine is highly toxic and corrosive. Use
appropriate personal protective equipment (PPE) including gloves and eye protection. The product is
highly reactive and moisture-sensitive [1].

Characterization via X-ray Diffraction (XRD)

X-ray crystallography is the definitive technique for determining the dimeric structure in the solid state [1]

[2].
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e Workflow: The workflow for confirming the dimeric structure through XRD is a sequential process, as
shown below.

Crystal Growth
(Grow single crystals
from vapor or solution)

Data Collection
(Mount crystal & expose
to X-ray beam)

Structure Solution
(Calculate electron
density map)

Structure Refinement
(Fit atomic positions
& thermal parameters)

Structure Validation
& Analysis (Confirm Au-Br
bond lengths & angles)

Click to download full resolution via product page

Experimental workflow for X-ray crystallography to determine dimeric structure
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Research Context and Applications

The primary importance of understanding the Au2Bre dimeric structure lies in its role as a precursor and

catalyst in various chemical processes.

e Catalysis: Like AlzBre, which is a catalyst for Friedel-Crafts alkylation reactions, AuzBrs and related
gold compounds are potent Lewis acid catalysts in organic synthesis [1].

e Material Precursor: It serves as a starting material for the synthesis of other gold complexes and
nanomaterials.

e Computational Studies: The structure can be modeled using computational methods like Density
Functional Theory (DFT) to understand its electronic properties, bond energies, and reactivity. DFT
calculations break down the total energy into components such as nuclear repulsion, electron kinetic
energy, and electron-electron interactions, which is crucial for predicting the stability of the dimeric
form [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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